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Compound of Interest

Compound Name: 6-Bromo-5-hydroxyindole
CAS No.: 211808-66-1
Cat. No.: B2639118
Get Quote
. J

Executive Summary

This technical guide outlines the rigorous handling, storage, and safety protocols for 6-Bromo-
5-hydroxyindole (CAS: 211808-66-1). While structurally related to stable halo-indoles, the
presence of the hydroxyl group at the C5 position introduces significant oxidative liability.[1]

Critical Insight: The primary failure mode in experimental applications involving this compound
is oxidative degradation to quinone-imine species, manifested as a color shift from off-
white/beige to dark brown or black. This guide prioritizes the exclusion of oxygen and light to
preserve synthetic utility and ensures operator safety against potential ocular and cutaneous
irritation.[1]

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5]1[6][71[8][9]
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Parameter Specification

) 6-Bromo-5-hydroxyindole (6-Bromo-1H-indol-5-
Chemical Name

ol)
CAS Number 211808-66-1
Molecular Formula CsHesBrNO
Molecular Weight 212.04 g/mol
Off-white to beige solid (High purity);
Appearance .
Brown/Black (Oxidized)
N Soluble in DMSO, DMF, Methanol; Sparingly
Solubility ]
soluble in water.[2][3]
pKa (Predicted) ~10.0 (Phenolic OH), ~16.0 (Indole NH)

Hazard Identification & Toxicology (The "Why")
GHS Classification (Derived)

Based on structural analogs (5-bromoindole and 5-hydroxyindole), this compound requires
handling as a Category 2 Irritant and Potential Sensitizer.

H315: Causes skin irritation.[1][4]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1][4]

H302: Harmful if swallowed (Acute Toxicity estimate based on halogenated indole profile).[1]

[4]

Mechanistic Risks: The Oxidation Cascade

The "Senior Scientist" perspective requires understanding why this compound degrades. The
electron-rich indole ring, combined with the electron-donating hydroxyl group at C5, lowers the
oxidation potential.

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9663460.htm
https://www.researchgate.net/publication/286412466_Synthesis_of_new_5-bromo_derivatives_of_indole_and_spiroindole_phytoalexins
https://pubchem.ncbi.nlm.nih.gov/compound/676493
https://pubchem.ncbi.nlm.nih.gov/compound/6-Bromo-5-fluoro-1H-indole
https://pubchem.ncbi.nlm.nih.gov/compound/676493
https://pubchem.ncbi.nlm.nih.gov/compound/676493
https://pubchem.ncbi.nlm.nih.gov/compound/6-Bromo-5-fluoro-1H-indole
https://pubchem.ncbi.nlm.nih.gov/compound/676493
https://pubchem.ncbi.nlm.nih.gov/compound/6-Bromo-5-fluoro-1H-indole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2639118?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Auto-oxidation: Exposure to atmospheric oxygen creates radical species.[1]

¢ Quinone Formation: The hydroxyindole core oxidizes to form p-quinone imine intermediates.

[1]

e Polymerization: These reactive intermediates couple to form melanin-like insoluble polymers
(dark pigments), rendering the material useless for precise catalysis or biological assays.[1]

___e-Transfer

6-Bromo-5-hydroxyindole Triggers: Radical Intermediate pling Quinone Imine
(Beige/White) 02 + UV Light (Semiquinone) (Polymerization/Dark Brown)

Click to download full resolution via product page

Figure 1: The oxidative degradation pathway.[1] Exclusion of Oz and UV light is critical to
prevent the formation of quinone imine impurities.

Storage & Stability Engineering

To maintain purity >97%, a "Passive Protection System" must be implemented.[1]

Environmental Controls[1][2]

o Temperature: Store at -20°C for long-term stability. Short-term (weeks) at 2-8°C is
acceptable if sealed under argon.

o Atmosphere:Strict Inert Gas (Argon/Nitrogen). The vial must be backfilled with inert gas after
every use.[1]

o Container: Amber glass vials with Teflon-lined caps. Parafilm is insufficient for long-term Oz
exclusion; use electrical tape or heat-shrink bands over the cap.[1]

The "Self-Validating" Visual Check

Before every experiment, perform this visual check:
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Pass: Powder is off-white, beige, or light grey.[1]

Caution: Powder is tan or light pink (Surface oxidation).[1] Action: Recrystallize or use
excess reagent.

Fail: Powder is dark brown or black.[1] Action: Discard. Purification is likely more costly than
replacement.

Operational Handling Protocol
Personal Protective Equipment (PPE)[1]

Respiratory: N95 minimum; P100 or fume hood required for handling fine powders to prevent
inhalation of brominated particulates.[1]

Dermal: Nitrile gloves (double-gloving recommended).[1] Indoles can stain skin and
potentially penetrate via sweat ducts.[1]

Ocular: Chemical splash goggles.[1]

Solubilization Workflow

Causality: Dissolving hydroxyindoles in protic solvents (like methanol) accelerates oxidation if

oxygen is present.[1]

Degas Solvents: Sparge reaction solvents (DMF/DMSO) with nitrogen for 15 minutes prior to
dissolution.

Weighing: Rapidly weigh into a tared vial. Do not leave on the balance pan exposed to air for
>5 minutes.

Dissolution: Add solvent and immediately cap/seal.[1] Vortex to dissolve.[1]

Usage: Use solutions immediately. Do not store stock solutions unless frozen (-20°C) and
under argon.[1]
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1. Preparation

Sparge Solvent with N2/Ar

[ i ———————— ol T ———————————— 1y

Controlled Zone (Fume Hood)

2. Weighing
Minimize Air Exposure (<5 min)

3. Dissolution
Dissolve in Anhydrous/Degassed Solvent

4. Reaction
Maintain Inert Atmosphere

Click to download full resolution via product page

Figure 2: Operational workflow emphasizing the "Time-to-Inert" window.[1] Minimizing air
exposure during weighing (Step 2) is the critical control point.

Emergency Protocols & Waste Management

Scenario Immediate Action Secondary Action

) Wash with soap and water for ) o
Skin Contact ) Monitor for redness/staining.[1]
15 min.[1]

) ] ) Seek medical attention
Rinse with eyewash for 15 min. ]
Eye Contact 0 (Brominated compounds can

cause corneal damage).[1]

) Scoop into hazardous waste.
) ] Dampen with wet paper towel )
Spill (Solid) [1] Clean surface with ethanol.
(to suppress dust).[1] 1]

Spill (Solution) Absorb with vermiculite/sand. Dispose as halogenated
ill (Solution
i [1] organic waste.[1]
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Disposal: Incineration is the preferred method.[1] Ensure waste stream is labeled "Halogenated
Organic" due to the bromine atom.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/676493
https://pubchem.ncbi.nlm.nih.gov/compound/676493
https://pubchem.ncbi.nlm.nih.gov/compound/676493
https://pubchem.ncbi.nlm.nih.gov/compound/6-Bromo-5-fluoroindole
https://pubchem.ncbi.nlm.nih.gov/compound/676493
https://pubmed.ncbi.nlm.nih.gov/24707980/
https://www.benchchem.com/product/b2639118?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/676493
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9663460.htm
https://www.researchgate.net/publication/286412466_Synthesis_of_new_5-bromo_derivatives_of_indole_and_spiroindole_phytoalexins
https://pubchem.ncbi.nlm.nih.gov/compound/6-Bromo-5-fluoro-1H-indole
https://pubchem.ncbi.nlm.nih.gov/compound/6-Bromo-5-fluoro-1H-indole
https://www.benchchem.com/product/b2639118/docs#technical-guide-operational-safety-and-handling-of-6-bromo-5-hydroxyindole
https://www.benchchem.com/product/b2639118/docs#technical-guide-operational-safety-and-handling-of-6-bromo-5-hydroxyindole
https://www.benchchem.com/product/b2639118/docs#technical-guide-operational-safety-and-handling-of-6-bromo-5-hydroxyindole
https://www.benchchem.com/product/b2639118/docs#technical-guide-operational-safety-and-handling-of-6-bromo-5-hydroxyindole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2639118?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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